N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C18H26N2O2/c1-12(2)20(16-10-13(3)8-9-14(16)4)18(22)11-15-6-5-7-17(21)19-15/h8-10,12,15H,5-7,11H2,1-4H3,(H,19,21)
• InChI Key: WHXJDIGXCROKIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(C(C)C)C(=O)CC2CCCC(=O)N2
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide is a synthetic organic compound with a complex structure It is characterized by the presence of a piperidinone ring, a dimethylphenyl group, and an isopropylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide typically involves multi-step organic reactions. The process begins with the preparation of the piperidinone ring, followed by the introduction of the dimethylphenyl group and the isopropylacetamide moiety. Common reagents used in these reactions include piperidine, acetic anhydride, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in the formation of new derivatives with different functional groups.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2,5-dimethylphenyl)-2-(6-oxopiperidin-2-yl)-N-propan-2-ylacetamide include other piperidinone derivatives and acetamide compounds. Examples include:

• N-(2,5-dimethylphenyl)-2-piperidinone
• N-isopropyl-2-piperidinone
• 2-(6-oxopiperidin-2-yl)acetamide

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties